Cas no 1806007-49-7 (3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde is a fluorinated pyridine derivative with a versatile reactive aldehyde group and multiple electron-withdrawing substituents. Its structure, featuring cyano, difluoromethyl, and trifluoromethyl groups, enhances its utility as an intermediate in agrochemical and pharmaceutical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly suited for applications requiring precise molecular tuning, such as the development of herbicides, fungicides, or heterocyclic scaffolds in medicinal chemistry. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde structure
1806007-49-7 structure
Product Name:3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
CAS No:1806007-49-7
MF:C9H3F5N2O
MW:250.124939203262
CID:4880332
Update Time:2025-06-08

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
    • Inchi: 1S/C9H3F5N2O/c10-8(11)6-1-5(9(12,13)14)4(2-15)7(3-17)16-6/h1,3,8H
    • InChI Key: APXIZFHQMIXLDO-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=C(C=O)N=C(C(F)F)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 334
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.8

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038062-250mg
3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
1806007-49-7 95%
250mg
$1,048.60 2022-04-01
Alichem
A029038062-500mg
3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
1806007-49-7 95%
500mg
$1,685.00 2022-04-01
Alichem
A029038062-1g
3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
1806007-49-7 95%
1g
$3,068.70 2022-04-01

Additional information on 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-49-7)

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-49-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique cyano, difluoromethyl, and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Its molecular structure, featuring a pyridine core, is pivotal for designing novel bioactive molecules, particularly in the development of crop protection agents and pharmaceutical candidates.

The growing interest in fluorinated compounds like 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability and agrochemical efficacy. Researchers are increasingly exploring its potential in precision agriculture, where it could contribute to next-generation pesticides with lower environmental impact. Additionally, its role in medicinal chemistry is being investigated, particularly in the synthesis of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

From a synthetic perspective, the compound’s carboxaldehyde moiety offers versatile reactivity, enabling condensation, reduction, or nucleophilic addition reactions. This flexibility is highly sought after in high-throughput screening libraries and combinatorial chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. The presence of trifluoromethyl groups further enhances its appeal, as these motifs are known to improve binding affinity and pharmacokinetic properties.

In the context of sustainable chemistry, 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde aligns with the industry’s shift toward green synthesis methodologies. Innovations in catalytic fluorination and flow chemistry have streamlined its production, reducing waste and energy consumption. These advancements address the rising demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential in electronic materials. Fluorinated pyridines are being studied for their applications in organic semiconductors and light-emitting diodes (OLEDs), where their electron-withdrawing properties can tune device performance. This intersection of chemistry and materials science underscores the compound’s multidisciplinary relevance.

To meet the needs of researchers, suppliers now offer 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde in high purity, with detailed analytical data (e.g., NMR, HPLC) to ensure reproducibility. The compound’s storage stability and handling protocols are also well-documented, addressing common queries from laboratory personnel. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative technologies across multiple industries.

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